Cas no 1205744-09-7 (N-Biotinyl-NH-(PEG)2-COOH . DIPEA)

N-Biotinyl-NH-(PEG)2-COOH is a biotinylated polyethylene glycol (PEG) linker featuring a terminal carboxylic acid group, designed for conjugation with amine-containing molecules. The inclusion of a short PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation in aqueous environments. This compound is particularly useful in biotin-streptavidin binding assays, protein labeling, and surface functionalization. DIPEA (N,N-Diisopropylethylamine) is often employed as a base in amide coupling reactions involving this linker, ensuring optimal activation of the carboxyl group. The product offers high purity and stability, making it suitable for applications in biochemical research, diagnostics, and drug delivery systems. Its modular design allows for versatile use in diverse bioconjugation strategies.
N-Biotinyl-NH-(PEG)2-COOH . DIPEA structure
1205744-09-7 structure
Product Name:N-Biotinyl-NH-(PEG)2-COOH . DIPEA
CAS No:1205744-09-7
MF:C33H63N5O8S
MW:689.947028398514
MDL:MFCD08458689
CID:4577181
PubChem ID:118989702
Update Time:2025-06-09

N-Biotinyl-NH-(PEG)2-COOH . DIPEA Chemical and Physical Properties

Names and Identifiers

    • N-Biotinyl-NH-(PEG)2-COOH . DIPEA
    • COOH-PEG-Biotin
    • O-(N-Biotiny-NH-(PEG)2-COOH inverted exclamation mark currencyDIPEA
    • O-(N-Biotinyl-3-aminopropyl)-O'-(N-glutaryl-3-aminopropyl)-diethyleneglycol . DIPEA
    • O-(N-Biotinyl-3-aminopropyl)-O'-(N-glutaryl-3-aminopropyl)-diethyleneglycol . DIPEA/ COOH-PEG-Biotin
    • DA-51168
    • 4-[(3-{2-[2-(3-{5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamido}propoxy)ethoxy]ethoxy}propyl)carbamoyl]butanoic acid; N,N-diisopropylethylamine
    • N-Biotinyl-NH-(PEG)2-COOH DIPEA (20 atoms)
    • N-Ethyl-N-isopropylpropan-2-amine 5,21-dioxo-25-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-10,13,16-trioxa-6,20-diazapentacosanoate
    • CS-0105245
    • O-(N-Biotiny-NH-(PEG)2-COOHinvertedexclamationmarkcurrencyDIPEA
    • Biotinyl-tota-glutaramic acid dipea salt
    • HY-130142
    • 1205744-09-7
    • BP-29712
    • O-(N-Biotiny-NH-(PEG)2-COOHDIPEA
    • N-Biotinyl-NH-(PEG)2-COOH . DIPEA, min. 95%
    • AKOS027326837
    • MFCD08458689
    • Biotinyl-NH-PEG3-C3-amido-C3-COOH (DIPEA)
    • 5-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylamino]-5-oxopentanoic acid;N-ethyl-N-propan-2-ylpropan-2-amine
    • MDL: MFCD08458689
    • Inchi: 1S/C25H44N4O8S.C8H19N/c30-21(7-2-1-6-20-24-19(18-38-20)28-25(34)29-24)26-10-4-12-35-14-16-37-17-15-36-13-5-11-27-22(31)8-3-9-23(32)33;1-6-9(7(2)3)8(4)5/h19-20,24H,1-18H2,(H,26,30)(H,27,31)(H,32,33)(H2,28,29,34);7-8H,6H2,1-5H3/t19-,20-,24-;/m0./s1
    • InChI Key: QHGWMUWTURKJLL-GWCCHDLDSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCOCCOCCOCCCNC(CCCC(=O)O)=O)=O)NC(N2)=O.N(CC)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 689.43973516g/mol
  • Monoisotopic Mass: 689.43973516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 26
  • Complexity: 788
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 193

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Additional information on N-Biotinyl-NH-(PEG)2-COOH . DIPEA

N-Biotinyl-NH-(PEG)2-COOH . DIPEA: An Advanced Biomedical Reagent

N-Biotinyl-NH-(PEG)2-COOH . DIPEA (CAS No. 1205744-09-7) is a versatile and highly functional reagent that has gained significant attention in the fields of bioconjugation, drug delivery, and diagnostic imaging. This compound combines the unique properties of biotin, polyethylene glycol (PEG), and diisopropylethylamine (DIPEA), making it an essential tool for a wide range of biomedical applications.

Biotin, also known as vitamin H or B7, is a small molecule with a high affinity for avidin and streptavidin. This strong binding interaction has been widely exploited in various biological assays and conjugation reactions. The biotin moiety in N-Biotinyl-NH-(PEG)2-COOH . DIPEA provides a robust anchor for attaching biomolecules, such as proteins, antibodies, and nucleic acids, to solid supports or other functional groups.

The polyethylene glycol (PEG) component of this reagent serves multiple purposes. PEGylation is a well-established technique used to improve the solubility, stability, and bioavailability of biomolecules. The PEG chain in N-Biotinyl-NH-(PEG)2-COOH . DIPEA enhances the water solubility of the conjugated molecules, reduces immunogenicity, and prolongs their circulation time in vivo. Additionally, the PEG spacer provides flexibility and distance between the biotin and carboxylic acid groups, which can be crucial for optimal conjugation efficiency.

Diisopropylethylamine (DIPEA) is a commonly used organic base in organic synthesis. In the context of N-Biotinyl-NH-(PEG)2-COOH . DIPEA, DIPEA acts as a catalyst to facilitate the coupling reaction between the carboxylic acid group and the amine group of the target molecule. This ensures high yields and purity in the final conjugated product.

The combination of these functional groups makes N-Biotinyl-NH-(PEG)2-COOH . DIPEA an ideal reagent for various applications. In drug delivery systems, it can be used to attach therapeutic agents to targeting molecules, such as antibodies or peptides, to enhance their specificity and efficacy. For example, recent studies have demonstrated the use of biotin-PEG conjugates in targeted drug delivery for cancer therapy, where the biotin moiety binds to overexpressed receptors on cancer cells, facilitating the internalization of the therapeutic payload.

In diagnostic imaging, N-Biotinyl-NH-(PEG)2-COOH . DIPEA can be employed to label imaging agents with high precision. Biotin-avidin interactions have been widely used in immunoassays and imaging techniques due to their high affinity and specificity. The PEG spacer ensures that the labeled molecules remain stable and soluble in biological fluids, enhancing their performance in vivo.

Furthermore, this reagent has found applications in protein engineering and bioconjugation research. The ability to precisely control the attachment of functional groups to proteins allows researchers to create novel biomolecules with enhanced properties. For instance, biotin-PEG conjugates have been used to modify enzymes to improve their stability and activity under various conditions.

The synthesis of N-Biotinyl-NH-(PEG)2-COOH . DIPEA involves several well-defined steps. First, biotin is activated using a coupling agent such as N-hydroxysuccinimide (NHS). The activated biotin is then reacted with an amino-terminated PEG chain to form N-biotinyl-PEG-NH2. Finally, the carboxylic acid group at the other end of the PEG chain is activated using a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), followed by addition of DIPEA to facilitate the coupling reaction with the target molecule.

The purity and quality of N-Biotinyl-NH-(PEG)2-COOH . DIPEA are critical for its performance in various applications. High-purity reagents ensure consistent results and minimize unwanted side reactions. Therefore, it is essential to source this compound from reputable suppliers who adhere to strict quality control standards.

In conclusion, N-Biotinyl-NH-(PEG)2-COOH . DIPEA (CAS No. 1205744-09-7) is a powerful reagent that combines the advantages of biotinylation, PEGylation, and efficient coupling chemistry. Its versatility makes it an indispensable tool in biomedical research and development. Whether used for drug delivery, diagnostic imaging, or protein engineering, this reagent offers researchers a reliable platform for creating advanced biomedical solutions.

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